2-Prop-2-ynyl-2,3-dihydro-isoindol-1-one

• Molecular Formula: C11H9NO
• Molecular Weight: 171.19 g/mol
• IUPAC Name: 2-prop-2-ynyl-3H-isoindol-1-one
• InChI: InChI=1S/C11H9NO/c1-2-7-12-8-9-5-3-4-6-10(9)11(12)13/h1,3-6H,7-8H2
• InChI Key: VTBGJAQKYGLBTB-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CC2=CC=CC=C2C1=O

Description

2-Prop-2-ynyl-2,3-dihydro-isoindol-1-one is a useful research compound. Its molecular formula is C11H9NO and its molecular weight is 171.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2,3-dihydro-isoindol-1-one (250.0 mg, 1.85 mmol) in acetonitrile (9 mL) was added propargyl bromide (308.6 uL, 2.77 mmol) and cesium carbonate (2.4 g, 7.39 mmol) and the mixture was allowed to stir at 80° C. for two hours. An aqueous workup was done to provide the title compound (303.3 mg, 96%).